Cas no 1803784-14-6 (2,6-Dichloro-3-fluoroanisole)

• Product Name: 2,6-Dichloro-3-fluoroanisole
• CAS No: 1803784-14-6
• MF: C₇H₅Cl₂FO
• MW: 195.018403768539
• CID: 4705725
• Update Time: 2025-06-13

2,6-Dichloro-3-fluoroanisole Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-3-fluoroanisole

• Inchi： 1S/C7H5Cl2FO/c1-11-7-4(8)2-3-5(10)6(7)9/h2-3H,1H3
• InChI Key： AHYDZWBCRPKYER-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1OC)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Topological Polar Surface Area: 9.2

Additional information on 2,6-Dichloro-3-fluoroanisole

Introduction to 2,6-Dichloro-3-fluoroanisole (CAS No. 1803784-14-6)

2,6-Dichloro-3-fluoroanisole, identified by its Chemical Abstracts Service (CAS) number 1803784-14-6, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of halogenated anisoles, characterized by the presence of chlorine and fluorine substituents on a benzene ring substituted with a methoxy group. The unique structural features of 2,6-Dichloro-3-fluoroanisole make it a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The molecular structure of 2,6-Dichloro-3-fluoroanisole consists of a benzene ring with two chlorine atoms at the 2- and 6-positions and a fluorine atom at the 3-position, coupled with a methoxy group at the 4-position. This arrangement imparts distinct electronic and steric properties to the molecule, influencing its reactivity and interaction with biological targets. The presence of multiple halogen atoms enhances its utility as a building block in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex organic molecules.

In recent years, 2,6-Dichloro-3-fluoroanisole has been explored for its potential applications in medicinal chemistry. The fluorine atom, in particular, is a well-known pharmacophore that can modulate the metabolic stability, lipophilicity, and binding affinity of drug candidates. Researchers have leveraged this compound to develop inhibitors targeting various therapeutic areas, including oncology, inflammation, and infectious diseases. The chlorine substituents further contribute to the molecule's reactivity, enabling facile functionalization through nucleophilic aromatic substitution reactions.

One of the most compelling aspects of 2,6-Dichloro-3-fluoroanisole is its role in synthesizing kinase inhibitors. Protein kinases are critical enzymes involved in cell signaling pathways, making them attractive targets for drug development. By incorporating 2,6-Dichloro-3-fluoroanisole into the core structure of kinase inhibitors, scientists have been able to generate compounds with improved selectivity and potency. For instance, derivatives of this compound have shown promise in inhibiting tyrosine kinases associated with cancer cell proliferation. The fluorine atom's ability to enhance binding interactions has been particularly noteworthy in designing molecules that exhibit high affinity for these enzyme targets.

Another area where 2,6-Dichloro-3-fluoroanisole has found utility is in the development of agrochemicals. The structural motif present in this compound is reminiscent of several commercially available pesticides and herbicides. Researchers have utilized it as a precursor to synthesize novel compounds that exhibit enhanced efficacy against pests while maintaining environmental safety. The halogenated aromatic ring system contributes to the bioactivity of these agrochemicals by improving their absorption and translocation within plant tissues.

The synthesis of 2,6-Dichloro-3-fluoroanisole itself is an intriguing challenge that has prompted innovation in synthetic methodologies. Traditional approaches often involve multi-step sequences involving halogenation and fluorination reactions. However, recent advances in catalytic systems have enabled more efficient routes to this compound. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce fluorine atoms selectively at specific positions on the benzene ring. These methods not only improve yield but also reduce waste generation, aligning with green chemistry principles.

The spectroscopic and analytical characterization of 2,6-Dichloro-3-fluoroanisole is another critical aspect that has been extensively studied. Nuclear magnetic resonance (NMR) spectroscopy, particularly carbon-13 NMR and proton NMR, provides detailed insights into the molecular structure and purity of the compound. Mass spectrometry (MS) is equally valuable for confirming molecular weight and detecting impurities. These analytical techniques are essential for ensuring the quality of 2,6-Dichloro-3-fluoroanisole before it is used in downstream applications.

In conclusion,2,6-Dichloro-3-fluoroanisole (CAS No. 1803784-14-6) represents a fascinating compound with broad applications across pharmaceuticals and agrochemicals. Its unique structural features make it an invaluable intermediate for synthetic chemists seeking to develop novel bioactive molecules. As research continues to uncover new therapeutic targets and sustainable synthetic methods,2,6-Dichloro-3-fluoroanisole is poised to remain at the forefront of chemical innovation.